Cas no 2171912-14-2 (3,3-Difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid)

• Product Name: 3,3-Difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid
• CAS No: 2171912-14-2
• MF: C₁₂H₁₈F₂O₃
• MW: 248.266331195831
• CID: 5566625
• PubChem ID: 165596567
• Update Time: 2025-06-13

3,3-Difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171912-14-2
• EN300-1632974
• 3,3-difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid
• 3,3-Difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C12H18F2O3/c1-9(2)3-4-11(17,5-9)10(8(15)16)6-12(13,14)7-10/h17H,3-7H2,1-2H3,(H,15,16)
• InChI Key： JAYUTFSEFMHRPO-UHFFFAOYSA-N
• SMILES： FC1(CC(C(=O)O)(C1)C1(CCC(C)(C)C1)O)F

Computed Properties

• Exact Mass: 248.12240076g/mol
• Monoisotopic Mass: 248.12240076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 3,3-Difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 3,3-Difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid (CAS: 2171912-14-2)

The compound 3,3-Difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid (CAS: 2171912-14-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane and cyclopentyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and small-molecule therapeutics. Recent studies have focused on elucidating its synthetic pathways, biological activity, and potential clinical applications.

One of the key areas of research has been the optimization of synthetic routes for 3,3-Difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) detailed a highly efficient, multi-step synthesis that improved yield and purity compared to previous methods. The researchers employed a combination of asymmetric catalysis and fluorination techniques to achieve the desired stereochemistry and functional group placement. This advancement is critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the molecule acts as a selective inhibitor of cyclooxygenase-2 (COX-2), with an IC50 value in the nanomolar range. This selectivity is particularly noteworthy, as it suggests a reduced risk of gastrointestinal side effects compared to non-selective COX inhibitors. The study also highlighted the compound's stability in physiological conditions, further supporting its potential as a therapeutic agent.

Another promising avenue of research involves the application of 3,3-Difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid in oncology. Preliminary data from a collaborative study between academic and industry researchers (Nature Chemical Biology, 2024) indicated that the compound can modulate the activity of certain kinases implicated in tumor growth. The researchers used X-ray crystallography to elucidate the binding mode of the molecule within the kinase active site, providing valuable insights for structure-based drug design. These findings open new possibilities for developing targeted cancer therapies with improved efficacy and reduced off-target effects.

Despite these advancements, challenges remain in the development of 3,3-Difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid as a therapeutic agent. Pharmacokinetic studies have revealed that the compound exhibits moderate oral bioavailability, prompting ongoing research into prodrug strategies and formulation optimization. Additionally, further in vivo studies are needed to fully assess its safety profile and therapeutic potential across different disease models. Nevertheless, the progress made in recent years underscores the importance of this molecule in advancing chemical biology and drug discovery.

In conclusion, 3,3-Difluoro-1-(1-hydroxy-3,3-dimethylcyclopentyl)cyclobutane-1-carboxylic acid (CAS: 2171912-14-2) represents a compelling case study in modern medicinal chemistry. Its unique structural features, combined with promising biological activity, make it a valuable scaffold for further drug development. As research continues to unravel its full potential, this compound may pave the way for innovative treatments in inflammation, oncology, and beyond. The interdisciplinary efforts in synthesis, structural biology, and pharmacology highlight the collaborative nature of contemporary drug discovery and the importance of fundamental chemical research in addressing unmet medical needs.